Cas no 25305-58-2 (Ethyl 5-(4-methoxyphenyl)-5-oxovalerate)

• Product Name: Ethyl 5-(4-methoxyphenyl)-5-oxovalerate
• CAS No: 25305-58-2
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• MDL: MFCD00094992
• CID: 1422104
• PubChem ID: 4091813
• Update Time: 2025-10-29

Ethyl 5-(4-methoxyphenyl)-5-oxovalerate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(4-methoxyphenyl)-5-oxopentanoate
• Ethyl 5-(4-methoxyphenyl)-5-oxovalerate
• DTXSID70399211
• MFCD00094992
• ETHYL5-(4-METHOXYPHENYL)-5-OXOVALERATE
• ethyl 5-(4-methoxyphenyl)-5-oxo-1-pentanoate
• 25305-58-2
• AKOS016023172
• SCHEMBL5269091

• MDL： MFCD00094992
• Inchi： 1S/C14H18O4/c1-3-18-14(16)6-4-5-13(15)11-7-9-12(17-2)10-8-11/h7-10H,3-6H2,1-2H3
• InChI Key： QQANPCGBZMJMRR-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCC(C1C=CC(=CC=1)OC)=O)=O

Computed Properties

• Exact Mass: 250.12054
• Monoisotopic Mass: 250.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6

Additional information on Ethyl 5-(4-methoxyphenyl)-5-oxovalerate

Ethyl 5-(4-methoxyphenyl)-5-oxovalerate (CAS No. 25305-58-2): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Ethyl 5-(4-methoxyphenyl)-5-oxovalerate (CAS No. 25305-58-2) is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique molecular structure and diverse applications. This compound, belonging to the class of esters, has garnered considerable attention due to its potential in various biochemical pathways and its role as a key intermediate in synthetic chemistry.

The molecular structure of Ethyl 5-(4-methoxyphenyl)-5-oxovalerate consists of a valerate backbone substituted with a methoxy group at the para position of the phenyl ring. This specific arrangement imparts distinct chemical properties that make it valuable in both academic research and industrial applications. The presence of the ester functional group enhances its reactivity, allowing for further functionalization and modification, which is crucial in drug development and material science.

In recent years, there has been a growing interest in exploring the pharmacological properties of Ethyl 5-(4-methoxyphenyl)-5-oxovalerate. Studies have indicated that this compound exhibits promising bioactivity, particularly in modulating enzymatic pathways and interacting with biological targets. Its structural analogs have been investigated for their potential therapeutic effects, including anti-inflammatory, antioxidant, and even anticancer properties. The methoxyphenyl moiety, in particular, has been shown to influence the compound's interaction with proteins and enzymes, making it a valuable scaffold for drug design.

The synthesis of Ethyl 5-(4-methoxyphenyl)-5-oxovalerate is another area of active research. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that researchers have access to high-quality material for their experiments. Techniques such as palladium-catalyzed cross-coupling reactions and enantioselective synthesis have been employed to achieve the desired product with minimal byproducts. These advancements not only improve the efficiency of production but also open new avenues for exploring its applications.

One of the most intriguing aspects of Ethyl 5-(4-methoxyphenyl)-5-oxovalerate is its role as an intermediate in the synthesis of more complex molecules. Its versatile structure allows it to be incorporated into larger frameworks, enabling the creation of novel compounds with tailored properties. This has significant implications for pharmaceutical development, where access to diverse building blocks is essential for designing drugs with improved efficacy and reduced side effects.

The compound's stability under various conditions has also been a focus of investigation. Researchers have examined its behavior under different temperatures, solvents, and pH levels to understand how these factors influence its reactivity and functionality. Such studies are crucial for determining the optimal conditions for its use in both laboratory settings and industrial processes. Additionally, insights gained from these studies can contribute to the development of more robust synthetic routes and improved handling protocols.

In conclusion, Ethyl 5-(4-methoxyphenyl)-5-oxovalerate (CAS No. 25305-58-2) represents a fascinating compound with broad applications in chemical and pharmaceutical research. Its unique structure, bioactivity, and synthetic versatility make it a valuable asset for researchers working on drug discovery, material science, and biochemical pathways. As our understanding of its properties continues to grow, so too will its potential contributions to advancing scientific knowledge and innovation.